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Introduction

Sodium thiocyanate (NaSCN) presents a promising, less toxic alternative to traditional cyanide-
based gold leaching processes.[1][2][3][4][5][6] With a toxicity approximately 1000 times lower
than that of cyanide, thiocyanate-based lixiviants offer significant environmental and safety
advantages.[1][2][4][5][6] This document provides detailed application notes and protocols for
researchers, scientists, and professionals in drug development and related fields on the use of
sodium thiocyanate for the extraction of gold from ore. The protocols described herein are
based on established research and provide a framework for laboratory-scale gold leaching

experiments.

The fundamental principle of thiocyanate leaching involves the oxidation of gold and its
subsequent complexation with thiocyanate ions in an acidic solution to form a stable gold-
thiocyanate complex, typically Au(SCN)4~.[1] An oxidant, most commonly ferric ions (Fe3t), is
essential for the dissolution of gold.

Key Chemical Reactions:
The overall leaching reaction can be summarized as follows:
e Gold Oxidation: Au + 3SCN~ + Fe3* — Au(SCN)z2~ + Fe2*

e Gold Complexation: Au(SCN)z2~ + 2SCN~ - Au(SCN)a~
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Data Presentation

The efficiency of gold leaching using sodium thiocyanate is influenced by several key
parameters. The following tables summarize quantitative data from various studies, highlighting
the impact of these parameters on gold recovery.

Table 1: Effect of Reagent Concentration on Gold Recovery

Gold
Other
NaSCN (M) Fe3+ (M) . Ore Type Recovery Reference
Additives
(%)
Oxide
0.15 - - _ 91 [7]
Composite
Oxide
0.15 0.10 - . 92 [7]
Composite
Oxide
0.10 - 0.05 M KI ] 94 [7]
Composite
Oxide
0.10 0.05 0.02 MKI _ 94 [7]
Composite
Oxide
0.15 - 10 g/L H202 . 95 [7]
Composite
0.50 0.10 - Oxide Ore 96 [LI[2103]15]16]
0.60 ) Oxide
0.05 Glycine 93 [1112]
(NH4SCN) Concentrate
Hard
0.40 (KSCN) - - ) 95 [1][2]
Arsenopyrite
0.13 M Activated
0.78 - Thiourea, Carbon 89 [1]
H20:2 Ashes

Table 2: Influence of Process Parameters on Gold Recovery from an Oxide Ore
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Optimal Max. Gold
Parameter Range Tested . Reference
Condition Recovery (%)
Initial
Thiocyanate 10-500 mM 500 mM 96 [11121[31[5][6]
Concentration
Initial Fe3*
) 10-500 mM 100 mM 96 [L1[21[3][5]16]
Concentration
Pulp Density (%
10-50% 50% 96 [L1[21[3][5]16]
wiv)
pH ~2 2 96 [L12][3]I5]1[6]
Temperature (°C) 25 25 96 [1]12][3]1[5][6]
Leaching Time
24 24 96 [L][2113][5]16]

(h)

Experimental Protocols

This section outlines a detailed methodology for conducting a laboratory-scale gold leaching
experiment using sodium thiocyanate.

Materials:

e Gold-bearing ore (crushed and ground to a desired particle size, e.g., -74 um)

e Sodium thiocyanate (NaSCN), reagent grade

 Ferric sulfate (Fe2(S0a4)s) or Ferric chloride (FeCls), reagent grade (as the oxidant)

e Sulfuric acid (H2S0a4), 10% (v/v) solution for pH adjustment

e Deionized water

e Leaching vessel (e.g., baffled reactor, bottle rolls)

o Magnetic stirrer or mechanical agitator
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e pH meter
« Filtration apparatus (e.g., Buchner funnel, vacuum flask, filter paper)

e Analytical equipment for gold quantification (e.g., Atomic Absorption Spectrometry (AAS),
Inductively Coupled Plasma Mass Spectrometry (ICP-MS))

Procedure:

o Ore Preparation: The gold ore should be crushed and ground to a fine particle size to ensure
adequate liberation of gold particles. A common target size is below 74 micrometers.[8]

e Leaching Solution Preparation:

o Prepare a solution of sodium thiocyanate in deionized water at the desired concentration
(e.g., 0.1 Mto 0.5 M).

o Add the ferric salt (e.g., ferric sulfate) to the thiocyanate solution to achieve the desired
oxidant concentration (e.g., 0.05 M to 0.1 M).

o Stir the solution until all solids are dissolved.
e pH Adjustment:

o Carefully adjust the pH of the leaching solution to the desired acidic range, typically
between 1.5 and 2.5, using a 10% (v/v) sulfuric acid solution.[2][9][10] The optimal pH is
critical for the stability of the thiocyanate and the efficiency of the leaching process.

e Leaching Process:

o Measure a specific mass of the prepared ore to achieve the desired pulp density (e.qg.,
10% to 50% wi/v).

o Add the ore to the leaching solution in the reaction vessel.

o Commence agitation at a constant rate (e.g., 200-300 rpm) to keep the ore particles
suspended in the solution.[2][8]
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o Maintain a constant temperature, typically ambient temperature (25 °C), as temperature
has been shown to have a less significant effect on gold dissolution in this process.[1][2][9]

o Allow the leaching to proceed for a predetermined duration, typically ranging from 8 to 24
hours.[1][2][8]

o Sample Collection and Analysis:

[¢]

At regular intervals (e.g., 2, 4, 8, 16, 24 hours), collect slurry samples.

[e]

Separate the solid and liquid phases by filtration or centrifugation.

o

Analyze the pregnant leach solution (the liquid phase) for dissolved gold concentration
using an appropriate analytical technique such as AAS or ICP-MS.

The solid residue can be washed with deionized water and dried for further analysis if

o

required.
e Gold Recovery from Pregnant Solution (Optional):

o Adsorption: Activated carbon can be used to adsorb the gold-thiocyanate complex from
the pregnant leach solution.[7] The loaded carbon can then be eluted to recover the gold.

o Reduction-Precipitation: A reducing agent, such as stabilized sodium borohydride, can be
used to precipitate metallic gold from the acidic thiocyanate solution.[11]

Mandatory Visualizations

Diagram 1: Chemical Pathway of Gold Leaching with Thiocyanate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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